4-Hydrazino-8-methylquinoline
Overview
Description
4-Hydrazino-8-methylquinoline is a chemical compound with the molecular formula C10H11N3 . It is used in various chemical reactions and has potential applications in different fields .
Synthesis Analysis
The synthesis of quinoline derivatives, including this compound, often involves the use of α,β-unsaturated aldehydes . The reaction mechanisms are discussed, and the reaction conditions and yields of the target products are also provided .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C10H11N3/c1-7-3-2-4-8-9 (13-11)5-6-12-10 (7)8/h2-6H,11H2,1H3, (H,12,13) . The molecular weight of this compound is 173.22 .Chemical Reactions Analysis
4-Hydrazinoquinazoline, a similar compound, has been used as a reactive matrix for the rapid and sensitive analysis of neutral and sialylated glycans using MALDI MS . This suggests that this compound could potentially have similar applications.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources .Scientific Research Applications
Synthesis and Transformations
4-Hydrazino-8-methylquinoline is a compound that has been utilized in various synthetic transformations. For instance, Avetisyan et al. (2010) demonstrated the synthesis of 6(8)-substituted 4-hydrazino-2-methylquinolines through the reaction of corresponding 4-chloro-2-methylquinolines with hydrazine hydrate. These compounds are further used to produce dimethyl-1H-pyrrolo[3,2-c]quinolines and pyrazolyl-quinolines (Avetisyan, Aleksanyan, & Ambartsumyan, 2010).
Chemistry of Substituted Quinolinones
In the context of substituted quinolinones, this compound plays a pivotal role. Ismail, Abass, and Hassan (2000) discussed the synthesis and nucleophilic reactions of 4-chloro-8-methylquinolin-2(1H)-one and its derivatives, showing the compound's significance in obtaining various substituted 2-quinolinones and quinolinethiones (Ismail, Abass, & Hassan, 2000).
Spectroscopic Studies
Spectroscopic studies involving this compound derivatives have been conducted. Seleem et al. (2009) examined the electronic absorption spectra of a hydrazone derived from this compound, showcasing its potential in spectroscopy and chemical analysis (Seleem, El‐Inany, Mousa, & Hanafy, 2009).
Antioxidant and Biological Activities
4-Hydrazinoquinoline derivatives have been noted for their antioxidant and biological activities. Romanenko and Kozyr (2022) reported the antioxidant properties of these derivatives, highlighting their pharmacological potential beyond their well-known antimicrobial and antiviral activities (Romanenko & Kozyr, 2022).
Anti-Corrosion Activity
The compound also has applications in anti-corrosion studies. Rouifi et al. (2020) explored the anti-corrosion activity of novel 8-hydroxyquinoline derivatives, including derivatives of this compound, for carbon steel in acidic environments. This highlights its practical use in materials science and engineering (Rouifi et al., 2020).
Properties
IUPAC Name |
(8-methylquinolin-4-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-7-3-2-4-8-9(13-11)5-6-12-10(7)8/h2-6H,11H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUSYTHMNOJICKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC=N2)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70498470 |
Source
|
| Record name | 4-Hydrazinyl-8-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70498470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
68500-35-6 |
Source
|
| Record name | 4-Hydrazinyl-8-methylquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68500-35-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydrazinyl-8-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70498470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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